Cas no 303035-41-8 (5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-nitrobenzamide)

• Product Name: 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-nitrobenzamide
• CAS No: 303035-41-8
• MF: C₁₇H₁₃ClN₄O₆S
• MW: 436.826321363449
• CID: 5449082
• Update Time: 2025-05-20

5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-2-nitrobenzamide
• 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-nitrobenzamide

• Inchi： 1S/C17H13ClN4O6S/c1-10-8-16(20-28-10)21-29(26,27)13-5-3-12(4-6-13)19-17(23)14-9-11(18)2-7-15(14)22(24)25/h2-9H,1H3,(H,19,23)(H,20,21)
• InChI Key： BDMQDAQUGREJLG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Additional information on 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-nitrobenzamide

5-Chloro-N-{4-(5-Methyl-1,2-Oxazol-3-Yl)Sulfamoylphenyl}-2-Nitrobenzamide (CAS No. 303035-41-8)

The compound 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-nitrobenzamide (CAS No. 303035-41-8) is a highly specialized organic compound with significant potential in the field of pharmacology and materials science. This compound is characterized by its complex structure, which includes a benzamide backbone, a nitro group, and a sulfamoylphenyl moiety substituted with a 5-methyl-1,2-oxazole ring. The presence of these functional groups endows the molecule with unique chemical properties and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzamide moiety is known for its ability to interact with various biological targets, including enzymes and receptors. The nitro group, on the other hand, is a well-known electron-withdrawing group that can enhance the compound's reactivity and bioavailability. Additionally, the sulfamoylphenyl group introduces hydrophilic properties, which are crucial for drug solubility and absorption.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitution, condensation, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the formation of the sulfamoylphenyl group requires precise control over reaction conditions to ensure the correct regiochemistry and stereochemistry.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits selective inhibition against certain kinases and proteases, making it a potential candidate for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways suggests applications in treating inflammatory diseases and neurodegenerative disorders.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its aromatic system and functional groups can be exploited in the design of advanced materials such as organic semiconductors and sensors. Recent research has explored its potential as a building block for self-assembled monolayers and stimuli-responsive polymers.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light or microbial action, the compound undergoes hydrolysis or oxidative cleavage. These findings are critical for developing sustainable manufacturing processes and waste management strategies.

In conclusion, 5-chloro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}-2-nitrobenzamide (CAS No. 303035-41-8) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool for advancing both pharmacological research and materials innovation.